Cas no 862678-12-4 (4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine)

• Product Name: 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine
• CAS No: 862678-12-4
• MF: C₁₃H₁₁ClF₂N₂O₂S
• MW: 332.753447771072
• MDL: MFCD05861689
• CID: 1076715
• PubChem ID: 17191224
• Update Time: 2025-11-02

4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine
• 4-(4-CHLORO-PHENYL)-6-DIFLUOROMETHYL-2-ETHANESULFONYL-PYRIMIDINE
• 4-(4-chlorophenyl)-6-(difluoromethyl)-2-ethylsulfonylpyrimidine
• AKOS000311379
• 862678-12-4
• 4-(4-chlorophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine
• EN300-230081
• C13H11ClF2N2O2S
• LS-01306
• MFCD05861689
• SB85547
• STK349958
• BBL040172
• ALBB-003716
• 4-(4-chlorophenyl)-6-(difluoromethyl)-2-ethylsulfonyl-pyrimidine

• MDL： MFCD05861689
• Inchi： 1S/C13H11ClF2N2O2S/c1-2-21(19,20)13-17-10(7-11(18-13)12(15)16)8-3-5-9(14)6-4-8/h3-7,12H,2H2,1H3
• InChI Key： RGDGFPCXVBCEDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(F)F)=NC(=N1)S(CC)(=O)=O

Computed Properties

• Exact Mass: 332.0197828g/mol
• Monoisotopic Mass: 332.0197828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.3Ų

4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine

Comprehensive Guide to 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine (CAS No. 862678-12-4)

4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine (CAS 862678-12-4) is a specialized pyrimidine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique chlorophenyl and difluoromethyl substituents, has garnered attention for its potential in crop protection and drug development. Its molecular structure, featuring an ethylsulfonyl group, contributes to its reactivity and functional versatility.

The growing demand for sustainable agrochemicals and novel pharmaceutical intermediates has placed compounds like 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine at the forefront of research. With increasing global focus on precision agriculture and green chemistry, this compound's role in developing low-environmental-impact pesticides aligns perfectly with current industry trends. Researchers are particularly interested in its potential as a enzyme inhibitor or receptor modulator in various biological systems.

From a chemical perspective, CAS 862678-12-4 demonstrates interesting physical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight and structural features make it suitable for various chemical modifications, allowing researchers to create diverse analogs for structure-activity relationship studies. The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its unique electronic properties.

In agricultural applications, 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine has shown promise as a potential plant growth regulator or pest control agent. Recent studies suggest its efficacy against certain fungal pathogens that threaten major crops. The compound's mode of action appears to involve interference with essential metabolic pathways in target organisms, though the exact mechanism remains under investigation. This aligns with the current search trends for next-generation crop protection solutions that are effective yet environmentally responsible.

The pharmaceutical industry has also shown interest in CAS 862678-12-4 as a potential drug scaffold. Its pyrimidine core is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs. Researchers are exploring its potential in developing kinase inhibitors, which are crucial in cancer therapy and inflammatory diseases. The compound's difluoromethyl group is particularly valuable as it can influence both the pharmacokinetic properties and target binding affinity of potential drug candidates.

Synthetic approaches to 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine typically involve multi-step organic synthesis starting from commercially available precursors. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production. The compound's synthesis often highlights the importance of regioselective functionalization and protective group strategies, making it an interesting case study for organic synthesis optimization - a hot topic in current chemical research.

From a commercial perspective, 862678-12-4 is primarily supplied to research institutions and specialty chemical companies. The market for such fine chemicals has been growing steadily, driven by increased R&D spending in both agrochemical and pharmaceutical sectors. Quality control of this compound typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity and correct structural confirmation.

Environmental and safety considerations for 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment is recommended when handling this compound. Its environmental fate and ecotoxicological profile are subjects of ongoing research, particularly in light of increasing regulatory requirements for chemical sustainability - a key concern in modern chemical development.

Future research directions for CAS 862678-12-4 may explore its potential in combination therapies or synergistic formulations with other active ingredients. The compound's versatility also makes it a candidate for computational chemistry studies and molecular modeling applications. As the scientific community continues to address challenges in food security and disease treatment, compounds like this pyrimidine derivative will likely remain important tools in chemical research and development.

For researchers working with 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine, proper storage conditions (typically 2-8°C in a dry environment) are recommended to maintain stability. The compound's shelf life and degradation products should be considered when planning long-term studies. Recent publications have highlighted innovative applications of this compound, making it worthwhile to monitor the latest scientific literature for new developments.